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For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptacosanoic acid (C27:0), a saturated very long-chain fatty acid (VLCFA), is an intriguing
yet understudied molecule in the landscape of lipid metabolism. As a C27 odd-chain fatty acid,
its metabolic pathways and physiological significance are of growing interest, particularly in the
context of metabolic diseases where alterations in fatty acid profiles are often observed. This
technical guide provides a comprehensive overview of the current understanding of
heptacosanoic acid, focusing on its core metabolic pathways, and presents experimental
methodologies for its investigation. While specific quantitative data for heptacosanoic acid
remains limited in the scientific literature, this guide aims to equip researchers with the
foundational knowledge and technical framework to advance our understanding of this unique
lipid.

Chemical and Physical Properties

Heptacosanoic acid, also known as carboceric acid, is a saturated fatty acid with a 27-carbon
backbone. Its fundamental properties are summarized in the table below.
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Property Value Reference

Chemical Formula C27H5402 --INVALID-LINK--
Molecular Weight 410.7 g/mol --INVALID-LINK--
Appearance Solid --INVALID-LINK--
Synonyms Carboceric acid, C27:0 --INVALID-LINK--

Natural Occurrence and Biological Significance

Heptacosanoic acid has been identified in some plant species, such as Loranthus tanakae
and Artemisia igniaria[1]. As an odd-chain fatty acid, it is also presumed to be present in trace
amounts in ruminant fats and dairy products, although much of the research in this area has
focused on the more abundant odd-chain fatty acid, heptadecanoic acid (C17:0).

VLCFAs are integral components of cellular lipids, including sphingolipids and
glycerophospholipids. They play crucial roles in maintaining the integrity and function of
biological membranes. Dysregulation of VLCFA metabolism is associated with a variety of
inherited diseases, highlighting their importance in human health[2][3][4].

Metabolic Pathways

The metabolism of heptacosanoic acid, like other VLCFAs, involves two primary processes:
biosynthesis (elongation) in the endoplasmic reticulum and degradation (beta-oxidation)
primarily within peroxisomes.

Biosynthesis of Heptacosanoic Acid

The synthesis of heptacosanoic acid occurs through the fatty acid elongation pathway in the
endoplasmic reticulum. This process involves the sequential addition of two-carbon units from
malonyl-CoA to a pre-existing fatty acyl-CoA primer. The elongation cycle consists of four key
enzymatic reactions:

o Condensation: Catalyzed by fatty acid elongases (ELOVLS).

o Reduction: Catalyzed by a 3-ketoacyl-CoA reductase.
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o Dehydration: Catalyzed by a 3-hydroxyacyl-CoA dehydratase.

e Second Reduction: Catalyzed by a trans-2-enoyl-CoA reductase.

Based on substrate specificity studies, ELOVLL1 is the most likely elongase involved in the final
steps of synthesizing very long-chain saturated fatty acids like heptacosanoic acid. ELOVL1
exhibits high activity towards C22:0-CoA and is also capable of elongating C24:0-CoA and
C26:0-CoA[1]. The final elongation step would likely involve the addition of a two-carbon unit to
pentacosanoyl-CoA (C25:0-CoA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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